N-Nitrosodiphenylamine

• IUPAC Name: N,N-diphenylnitrous amide
• InChI: InChI=1S/C12H10N2O/c15-13-14(11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10H
• InChI Key: UBUCNCOMADRQHX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N(C2=CC=CC=C2)N=O
• Molecular Formula: C12H10N2O
• DSSTOX Substance ID: DTXSID6021030
• Molecular Weight: 198.22 g/mol
• Physical Description: N-nitrosodiphenylamine appears as yellow to brown or orange powder or flakes or a black solid. Insoluble in water and denser in water. Hence sinks in water. (NTP, 1992), Other Solid, Yellow to brown or orange powder or flakes or a black solid; [CAMEO], YELLOW FLAKES., Yellow to brown or orange powder or flakes or a black solid.
• Boiling Point: 101 °C
• Solubility: less than 1 mg/mL at 66 °F (NTP, 1992), In water, 35 mg/L at 25 °C, In water, 35.09 mg/L at 25 °C, Slightly soluble in ethanol, chloroform; soluble in benzene, Soluble in acetone, ethylene dichloride; somewhat soluble in gasoline; 10% in ethanol; 10% in benzene, Solubility in water: none
• Density: 1.23 (NTP, 1992) - Denser than water; will sink, 1.23, 1.23 g/cm³
• Vapor Pressure: 0.00007 [mmHg]
• Color/Form: Yellow plates from ligroin, Yellow plates or green crystals, Yellow plates from petroleum ether
• CAS RN: 86-30-6
• Melting Point: 151.7 °F (NTP, 1992), 66.7 °C, 66.5 °C, 151.7 °F

Description

N-Nitrosodiphenylamine is an industrial compound that has been produced since 1945. It is an orange-brown or yellow solid used to make rubber products such as tires or other chemicals. It is not known if it occurs naturally in the environment.

Synthesis Analysis

N-Nitrosamines are a class of compounds where the amine moiety may be derived from any organic secondary amine. A study incorporated a nitrosation assay procedure into high-resolution supercritical fluid chromatography (SFC)–mass spectrometry screening to test the potential of direct nitrosation of active pharmaceutical ingredients (APIs).

Molecular Structure Analysis

The molecular formula of N-Nitrosodiphenylamine is C12H10N2O. The IUPAC name is N, N -diphenylnitrous amide. The InChI is InChI=1S/C12H10N2O/c15-13-14 (11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10H.

Chemical Reactions Analysis

N-Nitrosamines are not commonly employed in organic synthesis, but their reactivity has been studied for synthetic applications and understanding the mechanisms of their carcinogenicity. Nitrosamine 2 first undergoes enzymatic α-hydroxylation with cytochrome P450 and subsequently forms the dealkylated primary nitrosamine.

Physical And Chemical Properties Analysis

N-Nitrosodiphenylamine appears as yellow to brown or orange powder or flakes or a black solid. It is insoluble in water and denser in water. The molecular weight is 198.22 g/mol.

Scientific Research Applications

N-Nitrosodiphenylamine: A Comprehensive Analysis of Scientific Research Applications

Environmental Monitoring: N-Nitrosodiphenylamine is a focus in environmental research due to its toxicity and presence in water sources. .

Water Treatment: .

Health Impact Studies: .

Analytical Chemistry: .

Groundwater Analysis: .

Mechanism of Action

Target of Action

N-Nitrosodiphenylamine (NDPhA) is a water-soluble nitrosamine Nitrosamines, in general, are known to cause damage to the dna by alkylation of nitrogenous bases . This suggests that the primary targets of NDPhA could be the DNA in cells.

Mode of Action

Nitrosamines, including ndpha, are known to cause damage to the dna by alkylation of nitrogenous bases . This process can lead to mutations and, ultimately, to the development of cancer .

Biochemical Pathways

A study on nitrosamines in patients with colorectal cancer found that the hypoxanthine and xanthine metabolic pathways were the most affected metabolic pathways . These pathways are associated with adenine and guanine, which are components of DNA. Changes in these pathways could potentially lead to DNA damage and mutations .

Pharmacokinetics

It is known that nitrosamines are absorbed through the gastrointestinal tract . The main metabolic pathway for nitrosamines, including NDPhA, is cytochrome P-450-dependent denitrosation and ring hydroxylation in the liver .

Result of Action

The molecular and cellular effects of NDPhA’s action are primarily related to its potential to cause DNA damage and mutations, which can lead to the development of cancer . Nitrosamines, including NDPhA, are classified as potentially toxic and carcinogenic for humans .

Action Environment

Environmental factors can influence the action, efficacy, and stability of NDPhA. For instance, the presence of nitrogen compounds in the environment can contribute to the formation of nitrosamines . Furthermore, the pH of the environment can affect the stability and reactivity of nitrosamines .

Safety and Hazards

N-Nitrosodiphenylamine is classified as a skin sensitizer, carcinogen, and reproductive toxicant. It is also classified as specific target organ toxicity – repeated exposure, and hazardous to the aquatic environment.

Future Directions

Since June 2018, thousands of drug products from around the world had to be recalled due to the unexpected presence of nitrosamines (NAs). This study contributes a procedure that can be implemented in preapproval drug development and postapproval risk assessment to prevent unexpected findings in the future.

Synthesis routes and methods I

Procedure details

diphenylamine method, where diphenylamine as raw material is nitrosated using a nitrite in an organic solvent to produce N-nitrosodiphenylamine, which is rearranged to 4-nitrosodiphenylamine hydrochloride under the action of anhydrous hydrogen chloride, and then, 4-nitrosodiphenylamine hydrochloride is neutralized with a base to give 4-nitrosodiphenylamine which is finally reduced to 4-aminodiphenylamine by sodium sulfide.

Synthesis routes and methods II

Procedure details

The compound 1,1-diphenylhydrazine is commercially available. The substituted 1,1-diphenylhydrazines can be made by reacting the corresponding 1,1-diarylamine with sodium nitrite and hydrochloric acid in dimethylformamide at about 10° C. to produce an N-nitrosodiphenylamine, then adding the N-nitroso compound in tetrahydrofuran to a suspension of lithium aluminum hydride in dry ether under nitrogen and maintaining the temperature at 25°-35° C. for about 11/2 hours. The procedure is analogous to that given for preparation of N-amino-iminodibenzyl in Cohen et al., U.S. Pat. No. 3,457,271.

Synthesis routes and methods III

Procedure details

210 g of 20% diphenylamine solution in trichloroethylene, 59 g of 38% sodium nitrite aqueous solution and 150 g of 20% sulfuric acid are simultaneously fed, under stirring, (Re = 8-10×103) at 17°-20° C. for about 7-10 min into a 500 ml reactor equipped with a cooling jacket, a thermometer and an agitator; this is followed by another stirring for about 5-8 min. The stirring is discontinued after said period of time has elapsed; complete layer separation of the organic and aqueous phases takes place during 15-20 min. 217 g of organic phase containing 48.4 g of N-nitrosodiphenylamine and 0.42 g of diphenylamine are obtained. Diphenylamine conversion degree is 99%; N-nitrosodiphenylamine yield, 99.3% in terms of converted diphenylamine.

Q & A

Q1: What is the molecular formula and weight of N-Nitrosodiphenylamine?

A1: N-Nitrosodiphenylamine has the molecular formula C₁₂H₁₀N₂O and a molecular weight of 198.22 g/mol. []

Q2: Is there spectroscopic data available for N-Nitrosodiphenylamine?

A2: Yes, infrared spectra for N-Nitrosodiphenylamine and its nitration products have been established and analyzed. []

Q3: How does the presence of water impact the stability of N-Nitrosodiphenylamine under microwave irradiation?

A3: The presence of water is crucial for the microwave-induced reduction of N-Nitrosodiphenylamine. The rapid movement of water molecules under microwave irradiation facilitates the decomposition of adjacent N-Nitrosodiphenylamine molecules. []

Q4: Can N-Nitrosodiphenylamine act as a nitrosating agent?

A4: Yes, N-Nitrosodiphenylamine can act as a nitrosating agent. For example, in the presence of a catalytic amount of trichloroacetic acid, it reacts with indoles to form the corresponding nitroso and iso-nitroso derivatives in good yields. []

Q5: Can zeolites catalyze the degradation of N-Nitrosodiphenylamine?

A5: Yes, zeolites, particularly Hβ, can effectively degrade N-Nitrosodiphenylamine at room temperature, showcasing their potential for removing nitrosamines from the environment. The degradation efficiency is directly related to the acidity of the zeolite. []

Q6: Have there been any molecular docking studies conducted with N-Nitrosodiphenylamine?

A6: Yes, molecular docking simulations have been performed to assess the potential of various Calixarene analogs, like Calixcarbazole and Calixnaphthelene, for the extraction of N-Nitrosodiphenylamine. The studies showed that these Calixarene analogs could form stable inclusion complexes with N-Nitrosodiphenylamine due to favorable binding energies. []

Q7: How does the presence of a nitroso group affect the biological activity of diphenylamine?

A7: Introducing a nitroso group to diphenylamine, forming N-Nitrosodiphenylamine, significantly alters its biological activity. In rats, N-Nitrosodiphenylamine induces a wider range of changes in the xenobiotic biotransformation system compared to diphenylamine, affecting both phases of xenobiotic metabolism. This suggests the nitroso group plays a key role in the observed differences in biological response. []

Q8: Are there any effective strategies for improving the stability of N-Nitrosodiphenylamine in specific applications?

A8: While specific formulation strategies for N-Nitrosodiphenylamine are not extensively detailed in the provided literature, it is known that minimizing exposure to light, heat, and strong oxidizing agents can help maintain its stability.

Q9: Have there been any workplace surveys conducted regarding N-Nitrosodiphenylamine exposure?

A9: Yes, workplace surveys for N-Nitrosodiphenylamine exposure have been conducted, such as the one at the Akron Chemical Plant of the B. F. Goodrich Company in 1978. While this specific survey did not detect N-Nitrosodiphenylamine, other nitrosamines were found, highlighting the importance of monitoring and controlling workplace exposure to these compounds. []

Q10: Is N-Nitrosodiphenylamine carcinogenic?

A10: Yes, N-Nitrosodiphenylamine is recognized as a carcinogen. In a bioassay conducted on F344 rats, N-Nitrosodiphenylamine was found to induce dose-related transitional-cell carcinomas of the urinary bladder in both sexes, demonstrating its carcinogenic potential in this species. []

Q11: Are there any known mechanisms for the toxicological effects of N-Nitrosodiphenylamine?

A11: While the exact mechanism of N-Nitrosodiphenylamine toxicity is not fully elucidated, it's suggested that its metabolic conversion to diphenylamine in the liver may play a role. This biotransformation process, primarily mediated by the cytochrome P-450 monooxygenase system in the microsomal fraction, could lead to the formation of reactive metabolites that contribute to its toxicity. [, ]

Q12: What analytical techniques are commonly employed for the detection and quantification of N-Nitrosodiphenylamine in various matrices?

A12: Several analytical methods have been employed for detecting and quantifying N-Nitrosodiphenylamine:

• Gas Chromatography-Mass Spectrometry (GC-MS): Widely used for analyzing N-Nitrosodiphenylamine in food products, offering high sensitivity and selectivity. [, , , ]
• High-Performance Liquid Chromatography (HPLC): Employed for quantifying N-Nitrosodiphenylamine and its derivatives in complex matrices like gun propellants. [, ]
• Liquid Chromatography Tandem Mass Spectrometry (LC-MS/MS): Used for analyzing both volatile and non-volatile nitrosamines, including N-Nitrosodiphenylamine, in environmental samples like drinking water. []
• Stir Bar Sorptive Extraction (SBSE) coupled with HPLC: Offers a sensitive and reliable method for extracting and determining N-Nitrosodiphenylamine in water samples. []
• Solid Phase Microextraction (SPME) coupled with GC-MS: Provides a simple, rapid, and solvent-saving technique for extracting and detecting N-Nitrosodiphenylamine in various matrices. []

Q13: Can N-Nitrosodiphenylamine be formed during water disinfection processes?

A13: Yes, N-Nitrosodiphenylamine can be formed as a disinfection by-product (DBP) in drinking water, particularly after treatment with chlorine, chloramine, ozone, and medium-pressure UV/chlorine. Its formation is linked to the presence of precursors like diphenylamine in the source water. [, ]

Q14: Can N-Nitrosodiphenylamine degrade in the environment?

A14: While specific environmental degradation pathways for N-Nitrosodiphenylamine are not detailed in the provided research, its adsorption onto zeolites and subsequent degradation under mild conditions suggests a potential route for its removal from the environment. []